6-ethyl-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 6-ethyl-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H15N3S/c1-2-11-6-7-13-14(9-11)19-15(18-13)17-10-12-5-3-4-8-16-12/h3-9H,2,10H2,1H3,(H,17,18)
• InChI Key: PZTLEZNDYPPUSV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)NCC3=CC=CC=N3
• Molecular Formula: C15H15N3S
• Molecular Weight: 269.4 g/mol

Description

6-ethyl-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine (ETMBT) is a heterocyclic compound containing an amine and a heteroaromatic ring. It has been widely studied for its potential applications in medicinal chemistry, as a potential drug candidate and as a building block for drug synthesis. ETMBT has been found to have several unique properties, including antimicrobial, antioxidant and anti-inflammatory activities. In addition, it has been studied for its ability to modulate the activity of several enzymes and receptors, as well as its ability to inhibit the growth of cancer cells.

Scientific Research Applications

Catalyst in Organic Synthesis

One of the significant applications of 6-ethyl-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine is in the field of organic synthesis. It serves as a ligand in diiron(III) complexes, which are functional models for methane monooxygenases. These complexes are used for the selective hydroxylation of alkanes, a key reaction in organic chemistry (Sankaralingam & Palaniandavar, 2014).

Role in Biological Studies

The compound also finds its use in biological studies. It has been part of research evaluating its impact on physical work capacity in mice, showing that derivatives of 6-ethyl-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine can enhance physical performance (Цублова et al., 2015).

Chemical Synthesis and Characterization

It is also involved in the synthesis of novel compounds. For instance, it's used in the synthesis of new pyrazolo[3,4-b]pyridine products via condensation reactions, which are important in developing new N-fused heterocyclic products (Ghaedi et al., 2015).

Structural Analysis

In structural chemistry, the compound's crystal structure has been determined, contributing to the understanding of molecular configurations in chemical compounds (Yıldırım et al., 2006).

Antimicrobial and Antibacterial Studies

Research also includes its application in antimicrobial and antibacterial studies. It serves as a base structure in the synthesis of various derivatives, which are then tested for their antimicrobial properties (Patel et al., 2011).